Cas no 71217-21-5 (Sorbitan, tridodecanoate)

Sorbitan, tridodecanoate structure
Sorbitan, tridodecanoate structure
Product Name:Sorbitan, tridodecanoate
CAS No:71217-21-5
MF:C42H78O8
MW:711.063934803009
CID:571234
Update Time:2023-08-02

Sorbitan, tridodecanoate Chemical and Physical Properties

Names and Identifiers

    • Sorbitan, tridodecanoate
    • AI3-04599
    • Sorbitan, tridodecanoate, poly(oxy-1,2-ethanediyl)-
    • Sorbitan,tridodecanoate
    • Inchi: 1S/C42H78O8/c1-4-7-10-13-16-19-22-25-28-31-38(44)48-36(34-43)41-42(50-40(46)33-30-27-24-21-18-15-12-9-6-3)37(35-47-41)49-39(45)32-29-26-23-20-17-14-11-8-5-2/h36-37,41-43H,4-35H2,1-3H3/t36-,37+,41-,42-/m1/s1
    • InChI Key: WFYQXRLQOPKLJW-JXWCMEKSSA-N
    • SMILES: O1C[C@@H]([C@H]([C@H]1[C@@H](CO)OC(CCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 38
  • Complexity: 818
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 108
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